Cas no 40114-82-7 ( )

• Product Name: &nbsp
• CAS No: 40114-82-7
• MF: C₁₉H₁₀N₂O
• MW: 282.29550409317
• CID: 925326
• PubChem ID: 294677
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 13h-benzo[g]indeno[1,2-b]quinoxalin-13-one
• AC1L6MG4
• AC1Q6NK2
• AR-1C0751
• benzo[g]indeno[1,2-b]quinoxalin-5-one
• CTK4I2480
• NSC163547
• SureCN2681287
• AKOS002084309
• EU-0093731
• CHEMBL3623532
• Z56791571
• SCHEMBL2681287
• DTXSID20303924
• NSC-163547
• 40114-82-7
•  

• Inchi： 1S/C19H10N2O/c22-19-14-8-4-3-7-13(14)17-18(19)21-16-10-12-6-2-1-5-11(12)9-15(16)20-17/h1-10H
• InChI Key： HNIIBDFHTBZSEU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C1=NC1C=C3C=CC=CC3=CC=1N=2

Computed Properties

• Exact Mass: 282.0794
• Monoisotopic Mass: 282.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85